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Compound of Interest

Compound Name: C.l. vat Green 9

Cat. No.: B1584405

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing C.l. Vat Green 9 in the
formulation of light-resistant coatings. The information is intended for professionals in research
and development environments.

Introduction to C.l. Vat Green 9

C.l. Vat Green 9 is a violanthrone-based vat dye, also known by other names such as Vat
Black BB and Cibanon Black 2BX-01.[1][2] While historically used in textile dyeing, its inherent
stability and good lightfastness make it a candidate for high-performance pigment in coatings.
[3] Its molecular structure contributes to its stability under various conditions, which is a critical
attribute for applications requiring long-lasting color retention.[3]

Chemical and Physical Properties:
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Property Value

C.l. Name Vat Green 9

C.l. Number 59850

CAS Number 6369-65-9 / 28780-10-1
Molecular Formula C34H15N0O4

Molecular Weight 501.49 g/mol
Appearance Black Powder

Insoluble in water and ethanol; soluble in o-
Solubili chlorophenol, xylene, and tetralin; slightly
olubility . .
soluble in acetone, chloroform, pyridine, and

toluene.[2][4]

Performance Data

C.l. Vat Green 9 exhibits excellent lightfastness, making it suitable for coatings requiring high
durability and resistance to weathering.

Lightfastness Data (Textile Application - Xenon Test):

Test Condition Lightfastness Rating (ISO)
1/12 Standard Depth 6-7
1/1 Standard Depth 7-8
2/1 Standard Depth 7-8

Note: This data is based on textile dyeing applications but is indicative of the pigment's inherent
light stability. Performance in a specific coating formulation will depend on the binder system,
additives, and pigment concentration.

Formulation of Light-Resistant Coatings
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The formulation of a stable and durable coating with C.I. Vat Green 9 requires careful selection
of binders, solvents, and additives.

Recommended Binder Systems

o Thermosetting Acrylic/Melamine Formaldehyde Resins: These systems are known for their
excellent durability and are often used in automotive and industrial applications where high
performance is required.[5]

o Polyurethane (PU) Coatings: PUs offer high abrasion resistance, flexibility, and good
weatherability.

e Solvent-based Acrylics: These are versatile and can be tailored for various applications.

Pigment Dispersion

Proper dispersion of C.l. Vat Green 9 is critical to achieve optimal color strength, gloss, and
stability. Due to its nature as a vat dye, it is supplied as a pigment powder that needs to be
thoroughly dispersed.

Logical Workflow for Pigment Dispersion:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

» 1. worlddyevariety.com [worlddyevariety.com]

e 2. VAT GREEN 9|CAS NO.6369-65-9/28780-10-1 [chinainterdyes.com]

e 3. Buy C.l. Vat Green 9 | 6369-65-9 [smolecule.com]

e 4. China Vat Green 9 | 6369-65-9 Manufacturer and Supplier | COLORKEM [colorkem.com]
» 5. researchgate.net [researchgate.net]

» To cite this document: BenchChem. [Application Notes and Protocols: C.I. Vat Green 9 in
Light-Resistant Coatings]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584405#c-i-vat-green-9-in-the-formulation-of-light-
resistant-coatings]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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